![molecular formula C15H12ClN5O B2615127 6-Chloro-2-methyl-N-[3-(1H-1,2,4-triazol-5-yl)phenyl]pyridine-3-carboxamide CAS No. 2249035-28-5](/img/structure/B2615127.png)
6-Chloro-2-methyl-N-[3-(1H-1,2,4-triazol-5-yl)phenyl]pyridine-3-carboxamide
Description
Synthesis Analysis
The synthesis of CTPC involves several steps, including the introduction of the chloro, methyl, and triazole substituents onto the pyridine ring. Researchers have employed various synthetic routes, such as Buchwald–Hartwig arylamination and nucleophilic aromatic substitution . These methods allow for the controlled assembly of the compound.
Physical and Chemical Properties Analysis
Future Directions
- Biological Activity : Investigate CTPC’s anticancer properties, as seen in related Ru(II) complexes .
: Ohorodnik, Y. M., Alexander, S. A., Khomenko, D. M., Doroshchuk, R. O., Raspertova, I. V., Shova, S., Babak, M. V., & Lampeka, R. D. (2022). Synthesis, structural characterization and anticancer properties of p-cymene Ru (II) complexes with 2-(N-methyl-1H-1,2,4-triazol-3-yl)pyridines. Transition Metal Chemistry, 47(7), 213–221. Link
Properties
IUPAC Name |
6-chloro-2-methyl-N-[3-(1H-1,2,4-triazol-5-yl)phenyl]pyridine-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12ClN5O/c1-9-12(5-6-13(16)19-9)15(22)20-11-4-2-3-10(7-11)14-17-8-18-21-14/h2-8H,1H3,(H,20,22)(H,17,18,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UAIYJBCDGIBJIT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=N1)Cl)C(=O)NC2=CC=CC(=C2)C3=NC=NN3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12ClN5O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.74 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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